Cas no 13425-25-7 (Malachite GreenDiscontinued, see M110400)

Malachite GreenDiscontinued, see M110400 Properties

Names and Identifiers

• MALACHITE GREEN OXALATE
• CI NO 42000
• CI 42000 OXALATE SALT
• DIAMOND GREEN BX
• DIAMOND GREEN B
• DIAMOND GREEN P EXTRA
• LIGHT GREEN N
• BASIC GREEN
• BASIC GREEN 4 OXALATE SALT
• MALACHITE GREEN, C.I. NO.42000
• [[[(dimethylamino)benzhydrylidene]cycl
• 4-(4,4'-Diamino-benzhydryliden)-cyclohexa-2,5-dienon-imin
• 4-(4,4'-diamino-benzhydrylidene)-cyclohexa-2,5-dienone-imine
• 4,4'-[(4-iminocyclohexa-2,5-dien-1-ylidene)methanediyl]dianiline
• 4'.4''-Diamino-fuchson-imid
• Anhydro-(4.4'.4''-triamino-triphenylcarbinol)
• Basic fuchsin
• CHEBI:75372
• malachite green
• NSC10460
• ParaMagenta
• Pararosaniline
• pararosaniline free base
• OXALATE
• SOLID GREEN O
• Malachit Green
• VICTORIA GREEN B
• VICTORIA GREEN WB
• Malachite Green, Oxalate
• Oxalato Verde Malaquita
• Bis (N-{4-[[4-(dimethylamino)phenyl](phenyl)methylene]cyclohexa-2,5-dien-1-ylidene}-N-methylmethanaminium) trioxalate
• CHEMBL1545634
• Malachite Green oxalate salt
• C.I. 4200
• M0497
• Malachite Green oxalate, SAJ first grade, >=80.0%
• 13425-25-7
• MALACHITE GREEN OXALATE SALT [MI]
• MFCD00011766
• NCGC00091944-03
• H11046
• NCGC00091944-01
• Ossalato Verde Malachite
• GY1H9O33VU
• 2437-29-8
• CAS-2437-29-8
• Tox21_110008_1
• Oxalato de verde malaquita
• C. I. BASIC GREEN
• ETHANEDIOIC ACID, ION(1-), N-(4-((4-(DIMETHYLAMINO)PHENYL)PHENYLMETHYLENE)-2,5-CYCLOHEXADIEN-1-YLIDENE)-N-METHYLMETHANAMINIUM, ETHANEDIOATE (2:1)
• DTXCID005513
• Methanaminium, N-(4-((4-(dimethylamino)phenyl)phenylmethylene)-2,5-cyclohexadien-1-ylidene)-N-methyl-, ethanedioate (2:2:1)
• N,N,N',N'-Tetramethyl-4,4'-diaminotriphenylcarbenium oxalate
• NCGC00013058-01
• Aniline green, Basic green 4, Diamond green B, Victoria green B
• AKOS015910564
• AMMONIUM, (4-(P-(DIMETHYLAMINO)-.ALPHA.-PHENYLBENZYLIDENE)-2,5-CYCLOHEXADIEN-1-YLIDENE)DIMETHYL-, OXALATE (1:1), OXALATE (1:1)
• NS00082327
• Tox21_202521
• N-[4-[[4-(Dimethylamino)phenyl]phenylmethylene]-2,5-cyclohexadien-1-ylidene]-N-methyl-methanaminium, ethanedioate, ethanedioate(2:2:1)
• NCGC00091944-02
• Malachite Green oxalate salt (C.I. 42000)
• EINECS 219-441-7
• AMY22393
• FT-0628110
• Methanaminium, N-(4-((4-(dimethylamino)phenyl)phenylmethylene)-2,5-cyclohexadien-1-ylidene)-N-methyl-, ethanedioate, ethanedioate (2:2:1)
• Tox21_110008
• UNII-GY1H9O33VU
• Malachite green oxalate 100 microg/mL in Acetonitrile
• Oxalate Vert Malachite
• NCGC00013058-02
• MFCD00151209
• DTXSID6025513
• NCGC00260070-01
• Q27279349
• Ammonium, (4-(p-(dimethylamino)-alpha-phenylbenzylidene)-2,5-cyclohexadien-1-ylidene)-dimethyl-, oxalate (2:1), oxalate (1:1)
• Basic Green 4
• TS-10109
• N-[4-[[4-(Dimethylamino)phenyl]phenylmethylene]-2,5-cyclohexadien-1-ylidenen]-N-methyl-methanaminium, ethanedioate (1:1)
• DA-55183
• bis(C.I. basic green 4, oxalate) oxalic acid dihydrogen oxalate
• Malachite Green Oxalate
• A5100
• 1ST7301
• Bis((4-(4-(dimethylamino)benzhydrylidene)cyclohexa-2,5-dien-1-ylidene)dimethylammonium) oxalate, dioxalate
• +Expand

• InChIKey： CNYGFPPAGUCRIC-UHFFFAOYSA-L
• Inchi： InChI=1S/2C23H25N2.3C2H2O4/c2*1-24(2)21-14-10-19(11-15-21)23(18-8-6-5-7-9-18)20-12-16-22(17-13-20)25(3)4;3*3-1(4)2(5)6/h2*5-17H,1-4H3;3*(H,3,4)(H,5,6)/q2*+1;;;/p-2
• SMILES： OC(C(=O)O)=O.OC(C([O-])=O)=O.OC(C([O-])=O)=O.CN(C1C=CC(C(=C2C=CC(=[N+](C)C)C=C2)C2C=CC=CC=2)=CC=1)C.CN(C1C=CC(C(=C2C=CC(=[N+](C)C)C=C2)C2C=CC=CC=2)=CC=1)C |c:48,t:21,25,52|

Computed Properties

• Exact Mass: 926.37382317g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 7
• Monoisotopic Mass: 926.37382317g/mol
• Heavy Atom Count: 68
• Complexity: 666
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 242

Experimental Properties

• Melting Point: 164 °C
• Color/Form: Green Crystal
• Solubility: soluble